Cas no 111888-32-5 (1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide)

1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide structure
111888-32-5 structure
Product Name:1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide
CAS No:111888-32-5
MF:C10H9NO3S
MW:223.248361349106
CID:178268
PubChem ID:358940
Update Time:2025-04-19

1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide
    • 4-methoxy-1λ<sup>6</sup>,5-benzothiazepine 1,1-dioxide
    • 1,1-Dioxido-1,5-benzothiazepin-4-yl methyl ether
    • 4-methoxy-1
    • 4-Methoxy-1,1-dioxide
    • AC1L7DMM
    • AC1Q6YQZ
    • NSC619102
    • 111888-32-5
    • 4-Methoxy-1,5-benzothiazepine 1,1-dioxide
    • 1,5-Benzothiazepine, 4-methoxy-, 1,1-dioxide
    • 4-methoxy-1$l^{6},5-benzothiazepine 1,1-dioxide
    • NSC 619102
    • TBF5DGF3NM
    • 4-Methoxy-1,5-benzothiazepine-1,1-dioxide
    • CHEMBL1996747
    • NCI60_005688
    • 4-methoxy-1lambda6,5-benzothiazepine-1,1-dione
    • NSC-619102
    • DTXSID20149763
    • Inchi: 1S/C10H9NO3S/c1-14-10-6-7-15(12,13)9-5-3-2-4-8(9)11-10/h2-7H,1H3
    • InChI Key: RMBDJWKSEQLZLA-UHFFFAOYSA-N
    • SMILES: S1(C=CC(=NC2C=CC=CC1=2)OC)(=O)=O

Computed Properties

  • Exact Mass: 223.03037
  • Monoisotopic Mass: 223.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • PSA: 56.26
  • LogP: 2.18040
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